Cas no 1261841-11-5 (1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone)

• Product Name: 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone
• CAS No: 1261841-11-5
• MF: C₁₅H₁₀ClF₃O₂
• MW: 314.686913967133
• CID: 4994119
• Update Time: 2025-10-24

1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone

• Inchi： 1S/C15H10ClF3O2/c1-9(20)12-6-3-7-13(14(12)16)10-4-2-5-11(8-10)21-15(17,18)19/h2-8H,1H3
• InChI Key： TWZWTJKYIXMNAY-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)=O)=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone

Introduction to 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone (CAS No. 1261841-11-5)

1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone, with the CAS number 1261841-11-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aryl ketones and is characterized by its unique structural features, including a chloro-substituted biphenyl moiety and a trifluoromethoxy group. These functional groups contribute to its distinct chemical properties and potential biological activities.

The synthesis of 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone typically involves multi-step reactions, including coupling reactions, halogenation, and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial applications. The compound's stability and solubility profiles are crucial for its use in various biological assays and drug discovery programs.

In terms of its biological activity, 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant activity against various targets, including enzymes, receptors, and signaling pathways. For instance, it has been reported to have inhibitory effects on specific kinases, which are key players in cellular signaling and disease progression.

One of the key areas of research involving 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those related to cell cycle regulation and apoptosis induction. These findings have sparked interest in further exploring its therapeutic potential in oncology.

Beyond cancer research, 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties and has demonstrated the ability to reduce inflammation in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone are another important aspect of its evaluation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. Its oral bioavailability and plasma stability are particularly noteworthy, as these factors can significantly impact its efficacy and safety in clinical settings.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the delivery and targeting of 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone. Prodrugs are inactive derivatives that are converted into the active form within the body, often leading to improved pharmacokinetic properties and reduced side effects. This approach could potentially broaden the applications of this compound in different medical conditions.

In conclusion, 1-(2-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-ethanone (CAS No. 1261841-11-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover more about its mechanisms of action and optimize its use in various medical settings.